Cas no 149817-31-2 (2-(3,5-Dimethyl-benzoyl)-benzoic acid)

• Product Name: 2-(3,5-Dimethyl-benzoyl)-benzoic acid
• CAS No: 149817-31-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00429472
• CID: 3095381
• PubChem ID: 759249
• Update Time: 2025-06-11

2-(3,5-Dimethyl-benzoyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-benzoyl)-benzoic acid
• SR-01000388901-1
• Cambridge id 5301270
• 149817-31-2
• AKOS015841921
• HZUPBXJFCOWJFZ-UHFFFAOYSA-N
• CS-0337132
• SR-01000388901
• AB00079358-01
• Oprea1_311634
• STK001581
• SCHEMBL4723682
• 2-(3,5-dimethylbenzoyl)benzoic acid
• 2-(3,5-dimethylbenzoyl)-benzoic acid
• EU-0033383
• 2-(3,5-dimethylbenzoyl)benzoicacid
• 2-[(3,5-dimethylphenyl)carbonyl]benzoic acid

• MDL： MFCD00429472
• Inchi： 1S/C16H14O3/c1-10-7-11(2)9-12(8-10)15(17)13-5-3-4-6-14(13)16(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： HZUPBXJFCOWJFZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 254.094294304Da
• Monoisotopic Mass: 254.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(3,5-Dimethyl-benzoyl)-benzoic acid

Introduction to 2-(3,5-Dimethyl-benzoyl)-benzoic acid (CAS No. 149817-31-2)

2-(3,5-Dimethyl-benzoyl)-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 149817-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, exhibits a range of potential applications that stem from its molecular architecture and chemical properties. The presence of two methyl groups at the 3rd and 5th positions on the benzoyl-substituted benzene ring imparts distinct electronic and steric effects, making it a versatile intermediate in synthetic chemistry.

The benzoyl moiety in 2-(3,5-Dimethyl-benzoyl)-benzoic acid plays a crucial role in its reactivity and functionality. Benzoyl groups are well-known for their ability to participate in various chemical transformations, including condensation reactions, esterification, and polymerization processes. These reactions are fundamental in the synthesis of complex molecules, particularly in the development of pharmaceuticals and advanced materials. The 3,5-dimethyl substitution pattern further influences the compound's solubility, stability, and interactions with biological systems, making it an intriguing candidate for further exploration.

In recent years, there has been a growing interest in exploring the pharmacological potential of substituted benzoic acids. The structural motif of 2-(3,5-Dimethyl-benzoyl)-benzoic acid aligns well with the scaffold of several bioactive molecules that have demonstrated therapeutic efficacy in preclinical studies. For instance, derivatives of benzoic acid have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. The dimethyl substitution enhances the lipophilicity of the compound, potentially improving its bioavailability and membrane permeability—a critical factor in drug design.

One of the most compelling aspects of 2-(3,5-Dimethyl-benzoyl)-benzoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacokinetic profiles. The benzoyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable asset in the synthesis of small-molecule drugs targeting various diseases.

The compound's relevance extends beyond pharmaceuticals into the realm of materials science. In this context, 2-(3,5-Dimethyl-benzoyl)-benzoic acid has been explored for its potential use in organic electronics and polymer chemistry. Its ability to form stable radicals and participate in light-induced reactions makes it suitable for applications such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). Additionally, its incorporation into polymer matrices can enhance thermal stability and mechanical strength, contributing to advancements in high-performance materials.

Recent advancements in computational chemistry have further illuminated the promise of 2-(3,5-Dimethyl-benzoyl)-benzoic acid. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, increasing its therapeutic window. These insights have guided experimental efforts to optimize its structure-activity relationships (SAR). Furthermore, green chemistry principles have been applied to improve synthetic routes, reducing waste and energy consumption while maintaining high yields.

The synthesis of 2-(3,5-Dimethyl-benzoyl)-benzoic acid typically involves multi-step organic transformations that highlight modern synthetic methodologies. For example, Friedel-Crafts acylation followed by selective hydrogenation can be employed to construct the core benzophenone derivative. Subsequent functionalization at the 3rd and 5th positions introduces the methyl groups while preserving regioselectivity. These synthetic strategies underscore the compound's synthetic accessibility despite its complex structure.

In conclusion,2-(3,5-Dimethyl-benzoyl)-benzoic acid (CAS No. 149817-31-2) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features—particularly the dimethyl-substituted benzoyl group—endow it with distinct chemical properties that make it valuable for drug discovery and material innovation. As research continues to uncover new methodologies for synthesis and application,2-(3,5-Dimethyl-benzoyl)-benzoic acid is poised to remain at the forefront of scientific exploration.